2-Chloro-N-[2-(8-oxa-3-azabicyclo[3.2.1]octan-3-yl)pyrimidin-5-yl]acetamide

• IUPAC Name: 2-chloro-N-[2-(8-oxa-3-azabicyclo[3.2.1]octan-3-yl)pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C12H15ClN4O2/c13-3-11(18)16-8-4-14-12(15-5-8)17-6-9-1-2-10(7-17)19-9/h4-5,9-10H,1-3,6-7H2,(H,16,18)
• InChI Key: VRDKMBSACQRARU-UHFFFAOYSA-N
• Canonical SMILES: C1CC2CN(CC1O2)C3=NC=C(C=N3)NC(=O)CCl
• Molecular Formula: C12H15ClN4O2
• Molecular Weight: 282.72 g/mol
• CAS No.: 2411240-16-7

Description

The compound contains an 8-oxa-3-azabicyclo[3.2.1]octane moiety. This structure is the central core of the family of tropane alkaloids, which display a wide array of interesting biological activities.

Synthesis Analysis

Research directed towards the preparation of this basic structure in a stereoselective manner has attracted attention from many research groups worldwide across the years. Most of the approaches rely on the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold.

Molecular Structure Analysis

The 8-azabicyclo[3.2.1]octane structure is a bicyclic structure with a three-membered ring fused to a six-membered ring. The nitrogen atom is part of the three-membered ring.

Chemical Reactions Analysis

There are a number of important methodologies reported in which the stereochemical control is achieved directly in the same transformation that generates the 8-azabicyclo[3.2.1]octane architecture.

Future Directions

Future research could focus on the synthesis of this compound in a more efficient and stereoselective manner. Additionally, studies could be conducted to explore its potential biological activities and applications.